5-(2-Bromoacetyl)-2-methoxyphenyl acetate

• CAS No.: 85465-60-7
• Molecular Formula: C11H11BrO4
• Molecular Weight: 287.11 g/mol
• IUPAC Name: [5-(2-bromoacetyl)-2-methoxyphenyl] acetate
• InChI: InChI=1S/C11H11BrO4/c1-7(13)16-11-5-8(9(14)6-12)3-4-10(11)15-2/h3-5H,6H2,1-2H3
• InChI Key: WUXSTQDYKBQTJB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=C(C=CC(=C1)C(=O)CBr)OC

Description

5-(2-Bromoacetyl)-2-methoxyphenyl acetate is a useful research compound. Its molecular formula is C11H11BrO4 and its molecular weight is 287.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Using the procedure in Example 85, step (b), the entire sample of 3-(chlorocarbonyl)-6-methoxyphenyl acetate (as prepared in the previous step) in 5 mL of anhyd CH2Cl2 was treated with 2.09 mL (4.18 mmol) of a 2 M solution of trimethylsilyldiazomethane in hexane and 456 μL (2.28 mmol) of 30 wt % HBr in acetic acid. Chromatography as in Example 85, step (b) followed by recrystallization from CH2Cl2-hexane afforded the title compound as a faintly yellow solid (366 mg, 67%). 1H-NMR (300 MHz, CDCl3) δ7.79 (dd, 1H, J=8.6, 2.2 Hz), 7.70 (d, 1H, 2.2 Hz), 7.03 (d, 1H, 8.6 Hz), 4.38 (s, 2H), 3.92 (s, 3H), and 2.34 (s, 3H).